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Compound of Interest

Compound Name: Quinacridone

Cat. No.: B7781594

For Researchers, Scientists, and Drug Development Professionals

Quinacridone pigments are a class of high-performance organic pigments renowned for their
brilliant, saturated colors and exceptional durability. Their outstanding lightfastness makes them
a cornerstone in applications demanding long-term color stability, from automotive coatings to
artists' paints. This guide provides an objective comparison of the lightfastness of various
quinacridone pigments, supported by experimental data and detailed testing protocols, to aid
in the selection of the most suitable pigment for your research and development needs.

Quantitative Lightfastness Data of Quinacridone
Pigments

The lightfastness of a pigment is its ability to resist fading or changing color upon exposure to
light. This property is commonly evaluated using two standardized scales: the American
Society for Testing and Materials (ASTM) D4303 standard and the Blue Wool Scale (BWS).

The ASTM D4303 standard classifies lightfastness into five categories, with Category |
representing excellent lightfastness and Category V indicating very poor lightfastness. The Blue
Wool Scale ranges from 1 (very fugitive) to 8 (extremely lightfast).

The following table summarizes the lightfastness ratings for several key quinacridone
pigments. It is important to note that the performance of a pigment can vary depending on the
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specific manufacturing process, the medium in which it is dispersed, and the presence of other
components in a formulation.
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Pigment Name

Colour Index
Name

ASTM
Lightfastness
Rating

Blue Wool
Scale (BWS)
Rating

Notes

Quinacridone

Magenta

PR122

I - 1l (Excellent -
Very Good)

7-8

Some older
ASTM reports
rated it as Il
("Fair"), but
modern
formulations and
independent
tests consistently
show higher

lightfastness.[1]

Quinacridone
Rose/Red

PV19

| (Excellent)

7-8

PV19 exists in
various shades
(rose, red,
violet), all of
which generally
exhibit excellent

lightfastness.[2]

Quinacridone
Violet

PV19

| (Excellent)

7-8

A distinct violet
shade of PV19,
also
demonstrating
top-tier

lightfastness.

Quinacridone

Magenta

PR202

| (Excellent)

7-8

A highly lightfast
magenta
pigment.[3][4][5]
[6]
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Quinacridone
Red

PR209

| (Excellent)

7-8

Offers a bright,
clean red with
outstanding

permanence.[2]

[71(8]

Quinacridone

Burnt Orange

PO48

| (Excellent)

7-8

A granulating
earth orange with
excellent
lightfastness.[9]
[10]

Quinacridone
Gold

PO48 + PY150

| (Excellent)

A popular
mixture that
replaced the
single pigment
PO49,
maintaining
excellent

lightfastness.

Quinacridone

Purple

PV55

| (Excellent)

7-8

Arrich,
transparent
purple with
exceptional
lightfastness.[11]

Experimental Protocol: Lightfastness Testing of
Pigments (ASTM D4303)

The following is a detailed methodology for evaluating the lightfastness of pigments, based on

the ASTM D4303 standard. This protocol is designed to provide a standardized framework for

researchers to conduct their own comparative studies.

Specimen Preparation

o Dispersion: The pigment is dispersed in a clear, non-reactive binder appropriate for the

intended application (e.g., acrylic emulsion, linseed oil). The pigment-to-binder ratio should
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be consistent across all samples.

o Application: The dispersion is applied uniformly to a stable, non-reactive substrate, such as
archival quality paper or a primed aluminum panel. The film thickness should be controlled to
ensure consistency.

e Drying/Curing: The prepared specimens are allowed to dry or cure completely according to
the binder manufacturer's instructions in a dark, controlled environment to prevent premature
light exposure.

o Masking: A portion of each specimen is masked with an opaque, light-blocking material. This
unexposed area will serve as the control for color comparison after the light exposure test.

Exposure Conditions

Two primary methods of light exposure are recommended by ASTM D4303: natural daylight
and artificial (xenon arc) exposure.

e Method A: Natural Daylight Exposure:

o Specimens are exposed to natural daylight filtered through window glass at a 45° angle,
facing the equator.

o The total radiant exposure should be at least 1260 MJ/m2.[3]

o This method provides a realistic assessment of performance under typical indoor lighting
conditions but can be time-consuming.

e Method C: Xenon Arc Accelerated Weathering:

o Specimens are placed in a xenon arc weathering apparatus designed to simulate the full
spectrum of sunlight.

o The light is filtered to mimic daylight passing through window glass.
o Typical exposure conditions are:

» [rradiance: 0.35 W/m?/nm at 340 nm[3][7]
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» Relative Humidity: 55% + 5%[3][7]
» Black Panel Temperature: 63°C + 2°C[7]

o Exposure continues until a total radiant exposure of 510 kJ/m? at 340 nm is reached.[7]

Colorimetric Evaluation

 Instrumentation: A spectrophotometer or colorimeter is used to measure the color of the
specimens. The instrument should be calibrated according to the manufacturer's
specifications.

o Measurement: The color of both the exposed and unexposed (masked) areas of each
specimen is measured.

o Color Space: The measurements are recorded in the CIE Lab* color space.[11] This system
defines color using three coordinates:

o L*: Lightness (0 = black, 100 = white)
o a: Red-green axis (+a = red, -a* = green)
o b: Yellow-blue axis (+b = yellow, -b* = blue)

o Color Difference Calculation: The total color difference (AE*) between the exposed and
unexposed areas is calculated using the following formula:

AE* = V[(AL)? + (Aa)® + (Ab*)?]

Where AL, Aa, and Ab* are the differences in the respective coordinates between the
exposed and unexposed areas.

Data Interpretation and Lightfastness Classification

The calculated AE* value is used to assign an ASTM lightfastness category:
o Category | (Excellent): AE* < 4

o Category Il (Very Good): 4 < AE*< 8
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o Category Ill (Fair): 8 < AE*< 16
o Category IV (Poor): 16 < AE*< 24
o Category V (Very Poor): AE* > 24

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the lightfastness evaluation process.
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Caption: Experimental workflow for evaluating the lightfastness of quinacridone pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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